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Introduction

Uranium-232 (U-232) is a synthetic isotope of uranium that serves as a powerful signature in

nuclear forensics. Because it is not naturally occurring, its presence in nuclear material is a

definitive indicator of prior neutron irradiation.[1][2] This characteristic, combined with its

relatively short half-life of 68.9 years, makes U-232 and its decay products invaluable tools for

determining the age, origin, and processing history of uranium-bearing materials.[3][4][5] These

application notes provide detailed protocols and data for researchers and scientists engaged in

the forensic analysis of nuclear materials.

Application 1: Age Determination of Nuclear Material
(Radiochronometry)
One of the primary applications of U-232 in nuclear forensics is to determine the time elapsed

since the last chemical purification of a uranium sample. This "age dating" is based on the

radioactive decay of U-232 and the corresponding ingrowth of its first progeny, Thorium-228

(Th-228).[6] During chemical purification processes like solvent extraction or ion exchange,

thorium is typically separated from uranium. After this separation, Th-228 begins to accumulate

in the material as U-232 decays. By measuring the ratio of Th-228 to U-232, the time since this

last separation can be calculated.

Core Principle: The U-232/Th-228 Chronometer
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The age of the material is determined by the relationship between the parent (U-232) and

daughter (Th-228) nuclides. Assuming the daughter nuclide was completely removed at the

time of production (t=0), the age can be calculated using the laws of radioactive decay.[6] The

measurement of this progeny-to-parent ratio serves as the chronometer.

Data Presentation: Relevant Nuclear Decay Data
Nuclide Half-Life (T½) Decay Mode

Primary Decay
Product

U-232 68.9 ± 0.4 years Alpha (α) Th-228

Th-228 1.913 years Alpha (α) Ra-224

Data sourced from[5].

Experimental Protocol: Age Determination via U-232/Th-
228 Ratio
This protocol outlines the determination of the U-232/Th-228 isotopic ratio using mass

spectrometry, a common technique for high-precision measurements.

1. Sample Preparation and Dissolution:

Accurately weigh a subsample of the uranium material.
Dissolve the sample completely in high-purity nitric acid (e.g., 8M HNO₃).[7]
To enable Isotope Dilution Mass Spectrometry (IDMS), "spike" the dissolved sample with a
known amount of a tracer isotope, such as a certified Th-230 or Th-232 solution, if
quantifying the absolute amount of Th-228 is required. For age dating, the ratio is the primary
interest.

2. Chemical Separation of Uranium and Thorium:

The goal is to isolate uranium and thorium into separate fractions for analysis, removing
interfering elements.
Anion exchange chromatography is a robust method. A common resin used is UTEVA®
Resin.
Column Preparation: Prepare a column with UTEVA® Resin, and precondition it with nitric
acid (e.g., 3M HNO₃).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.nf-itwg.org/pdfs/ITWG-INFL-ADPD.pdf
https://www.chemlin.org/isotope/uranium-232
https://www-pub.iaea.org/MTCD/Publications/PDF/SupplementaryMaterials/P1706/Technical_Session_3D.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Loading: Load the dissolved sample solution onto the column. Uranium and thorium will
adsorb to the resin.
Elution:
Wash the column with 3M HNO₃ to remove matrix elements.
Elute Thorium using a dilute acid, such as hydrochloric acid (e.g., 5M HCl).
Elute Uranium using a very dilute acid or complexing agent, such as 0.01M HCl.
Collect the separate uranium and thorium fractions.

3. Instrumental Analysis:

The isotopic compositions of the purified uranium and thorium fractions are measured using
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Thermal
Ionization Mass Spectrometry (TIMS) for high precision.[7][8]
For the thorium fraction, measure the ion beams corresponding to Th-228 and any spike
isotopes (e.g., Th-230, Th-232).
For the uranium fraction, measure the ion beam for U-232.
Correct for instrumental mass bias using certified isotopic standards (e.g., IRMM-035 for
thorium).[9]

4. Data Analysis and Age Calculation:

Calculate the atom ratio of Th-228 / U-232 from the measured ion intensities.
Calculate the age (t) using the following equation, derived from the radioactive decay
formula:
t = - (1 / λ_Th228) * ln(1 - (N_Th228 / N_U232) * (λ_Th228 / (λ_Th228 - λ_U232)))
Where N is the number of atoms of the nuclide and λ is the decay constant (ln(2)/T½).

Visualization: Age Determination Workflow
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Caption: Workflow for U-232/Th-228 age determination.

Application 2: Tracing Material History and
Provenance
The presence and concentration of U-232 provide crucial clues about the history of a nuclear

material. Since U-232 is formed through specific nuclear reactions, its concentration can

indicate the type of reactor it was produced in, the neutron energy spectrum, and whether the

material is reprocessed uranium.[1]

Core Principle: U-232 as a Process Signature
U-232 is primarily formed from the following reaction pathways, often involving trace amounts

of thorium or protactinium in the fuel, or through reactions with U-235:

Thorium Pathway: Neutron capture by Thorium-232 (²³²Th), which is often present in uranium

ores.

(n,2n) Reactions: High-energy neutrons causing (n,2n) reactions on U-233 or Pa-233.

Protactinium Pathway: Neutron capture on Protactinium-231 (²³¹Pa), a decay product of U-

235.[10]
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The relative abundance of U-232 compared to other uranium isotopes (e.g., U-235, U-236) can

help distinguish, for example, uranium contaminated with reprocessed fuel from material made

entirely of reprocessed uranium.[2]

Data Presentation: Illustrative U-232 Signatures
Material Type

Typical U-232 Content
(relative to U)

Forensic Significance

Natural Uranium Not present
Baseline material; presence of

U-232 indicates irradiation.

Low Enriched Uranium (LEU) Varies; typically low
Indicates irradiation, potentially

in a power reactor.

Reprocessed Uranium (RepU) Elevated levels (ppb range)

Definitive indicator of fuel

reprocessing. The

concentration can hint at the

fuel burnup and cooling time.

Uranium from Thorium Fuel

Cycle
Significantly elevated levels

Strong indicator of origin from

a thorium-based reactor or fuel

cycle.[5]

Note: Absolute concentrations are highly variable and depend on specific irradiation conditions.

Experimental Protocol: U-232 Isotopic Abundance
The protocol for determining the isotopic abundance of U-232 for provenance purposes is

similar to the analysis stage of age dating but focuses on the uranium fraction.

1. Sample Preparation:

Dissolve a known mass of the uranium sample in high-purity nitric acid.

2. Chemical Separation:

While not always necessary if using high-resolution mass spectrometry, separating uranium
from the bulk matrix can improve measurement quality.
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Use anion exchange chromatography (e.g., UTEVA resin) as described in the age-dating
protocol to produce a pure uranium fraction.

3. Instrumental Analysis:

Analyze the purified uranium fraction using MC-ICP-MS or TIMS.
Measure the ion beams for all relevant uranium isotopes: U-232, U-234, U-235, U-236, and
U-238.
Use a certified uranium standard (e.g., CRM 124) to correct for mass bias and validate the
measurements.[8]

4. Data Analysis:

Calculate the atom ratios of U-232 to other isotopes, such as ²³²U/²³⁵U or ²³²U/²³⁸U.
Compare these isotopic signatures to known data from different production pathways,
reactors, and material types to infer the material's history.[1]

Visualization: Logic of Provenance Determination

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2024/ja/d3ja00196b
https://www.researchgate.net/publication/271140599_Gamma-spectrometric_determination_of_232U_in_uranium-bearing_materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Data

Forensic Assessment

Inferred History

Unknown
Uranium Sample

Measure Isotopic Ratios
(²³²U/²³⁵U, ²³²U/²³⁸U, etc.)

Is U-232 Present?

Is U-232 Level
Significantly Elevated?

Yes

Natural Uranium
(Not Irradiated)

No

Correlate with
other signatures

(e.g., U-236, Pu isotopes)

Yes

Irradiated Uranium

No

Reprocessed or
Thorium-Cycle Origin

Yes

High-Confidence
Provenance Assessment

Click to download full resolution via product page

Caption: Logical flow for using U-232 to infer material history.
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Application 3: Isotope Dilution Analysis (IDA)
U-232 is an ideal tracer or "spike" for accurately quantifying other uranium isotopes (U-234, U-

235, U-238) in a sample using Isotope Dilution Mass Spectrometry (IDMS).[11] Because U-232

does not exist in nature, adding a precisely known quantity to a sample allows for highly

accurate concentration measurements, as it corrects for chemical yield losses during sample

preparation and separation.[11]

Experimental Protocol: Uranium Quantification using U-
232 Spike
1. Spike Calibration:

The concentration and isotopic composition of the U-232 spike solution must be accurately
known. This is typically done by "reverse IDMS" against a certified uranium standard.

2. Sample Spiking and Equilibration:

Add a precisely weighed amount of the calibrated U-232 spike solution to a precisely
weighed amount of the dissolved sample.[11]
The amount of spike added should be chosen to yield a U-232 peak of similar magnitude to
the uranium isotopes being measured.[11]
Ensure isotopic equilibration between the spike and sample, often by heating or chemical
treatment.

3. Chemical Separation:

Purify the uranium from the sample matrix using the anion exchange method described
previously to prepare a clean sample for mass spectrometry.

4. Instrumental Analysis:

Measure the altered isotopic ratios (e.g., U-235/U-232, U-238/U-232) in the spiked sample
using MC-ICP-MS or TIMS.

5. Data Analysis and Calculation:
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Calculate the concentration of the uranium isotope of interest (e.g., U-235) in the original
sample using the isotope dilution equation.

Visualization: Isotope Dilution Analysis Workflow

Sample Preparation Measurement Calculation

Dissolved Sample
(Unknown U conc.)

Add Calibrated
U-232 Spike

Isotopic
Equilibration

Purify Uranium
(Anion Exchange)

Measure Altered
Isotopic Ratios
(e.g., ²³⁵U/²³²U)

Calculate Original
Uranium Concentration

(IDMS Equation)

Accurate Uranium
Quantification

Click to download full resolution via product page

Caption: Workflow for quantifying uranium using U-232 spike IDMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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